3-(dimethylamino)-N-(5-(4-(isopropylthio)phenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[5-(4-propan-2-ylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H22N4O2S/c1-13(2)27-17-10-8-14(9-11-17)19-22-23-20(26-19)21-18(25)15-6-5-7-16(12-15)24(3)4/h5-13H,1-4H3,(H,21,23,25)
• InChI Key: ACTOYZVKERIBHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)N(C)C
• Molecular Formula: C20H22N4O2S
• Molecular Weight: 382.5 g/mol

Description

3-(dimethylamino)-N-(5-(4-(isopropylthio)phenyl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as DMIOB, and it has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science.

Scientific Research Applications

Pharmacokinetics and Metabolism

One study focused on the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, highlighting the importance of understanding the pharmacokinetics and metabolic pathways of therapeutic compounds. This kind of study is crucial for identifying how drugs are absorbed, distributed, metabolized, and excreted in the human body, which can influence drug design and therapeutic applications (Renzulli et al., 2011).

Antiviral Activity

Research on the antiviral activity of compounds such as enviroxime demonstrates the potential for chemical compounds to be developed as therapeutic agents against specific viruses. This highlights the broader application of chemical compounds in developing treatments for infectious diseases (Phillpotts et al., 1981).

Cytotoxic Agents

Studies on compounds like N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide (DACA) show the process of evaluating new DNA-intercalating drugs for their cytotoxic action against cancer cells. Such research is foundational for cancer drug discovery and highlights the complex considerations in developing effective and safe chemotherapy agents (McCrystal et al., 1999).

Antidiuretic Hormone Antagonists

Investigation into non-peptide V2 arginine vasopressin (AVP) antagonists, such as OPC-31260, for treating conditions like hyponatremia, exemplifies the application of chemical compounds in addressing hormonal imbalances and related disorders. This research underscores the therapeutic potential of targeting specific receptors to correct physiological dysfunctions (Saito et al., 1997).